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Compound of Interest

Compound Name: (s)-2-Benzylaziridine

Cat. No.: B106299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

(s)-2-benzylaziridine, a valuable chiral intermediate in organic synthesis and drug

development. The information is presented to be a practical resource for laboratory work and

theoretical modeling.

Core Physical Properties
The physical characteristics of (s)-2-benzylaziridine are crucial for its handling, purification,

and use in chemical reactions. A summary of these properties is provided in the table below.
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Physical Property Value Units Notes

Molecular Formula C₉H₁₁N - -

Molecular Weight 133.19 g/mol [1][2]

Appearance
Colorless to pale

beige liquid/oil
- [1][3][4]

Boiling Point 204.59 °C At 760 mmHg[5]

80 - 85 °C At 0.5 Torr[1][3]

Density 1.044 g/cm³ Predicted value[3][5]

Refractive Index 1.568 - [5]

Solubility

Slightly soluble in

Chloroform, Ethanol,

and Methanol.[1][6]

Soluble in organic

solvents like acetone.

[4]

- -

Storage Conditions

Keep in a dark place,

sealed in dry

conditions.[3][5] Store

in a freezer under

-20°C.[3][5]

Hygroscopic, store

under an inert

atmosphere.[6]

- -

Experimental Protocols for Property Determination
The following sections detail the methodologies for measuring the key physical properties of

(s)-2-benzylaziridine. These protocols are based on standard laboratory practices for liquid

organic compounds.

The boiling point of (s)-2-benzylaziridine can be accurately determined using a micro-boiling

point or Thiele tube method, which is suitable for small sample volumes.
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Apparatus:

Thiele tube

Mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or heating mantle)

Procedure:

A small amount (approximately 0.5 mL) of (s)-2-benzylaziridine is placed into the small test

tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

The assembly is then placed in a Thiele tube filled with mineral oil, making sure the rubber

band is above the oil level to prevent it from dissolving.

The Thiele tube is gently heated at the side arm.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.
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The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into

the capillary tube. This is the point where the vapor pressure of the sample equals the

atmospheric pressure.

The density of liquid (s)-2-benzylaziridine can be determined using a pycnometer or a digital

density meter.

Apparatus:

Pycnometer (a glass flask with a specific, accurately known volume)

Analytical balance (accurate to at least 0.0001 g)

Thermometer

Water bath for temperature control

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on an

analytical balance (m_empty).

The pycnometer is then filled with distilled water of a known temperature and weighed again

(m_water). The volume of the pycnometer can be calculated using the known density of

water at that temperature.

The pycnometer is emptied, dried completely, and then filled with (s)-2-benzylaziridine.

Care should be taken to avoid air bubbles.

The filled pycnometer is placed in a temperature-controlled water bath to bring the sample to

a specific temperature (e.g., 20°C).

The pycnometer is then weighed again to determine the mass of the sample (m_sample).

The density of (s)-2-benzylaziridine is calculated using the formula: Density = (m_sample -

m_empty) / Volume_pycnometer.
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The refractive index of (s)-2-benzylaziridine, a measure of how light propagates through it, is

measured using a refractometer.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water circulator

Dropper or pipette

Lint-free tissue

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

The refractometer is turned on and the prism is cleaned with a suitable solvent and a lint-free

tissue.

The instrument is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

The temperature of the prism is set to a standard value, typically 20°C, using the constant

temperature water circulator.

A few drops of (s)-2-benzylaziridine are placed on the surface of the lower prism using a

clean dropper.

The prism is closed and the light source is adjusted to illuminate the field of view.

The adjustment knob is turned until the dividing line between the light and dark fields is

sharp and centered in the crosshairs of the eyepiece.

The refractive index is then read from the instrument's scale. The reading should be

recorded along with the measurement temperature.

Synthesis Pathway of (s)-2-Benzylaziridine
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A common and stereospecific method for the synthesis of chiral aziridines is the Wenker

synthesis, which involves the intramolecular cyclization of a 2-aminoalcohol. For (s)-2-
benzylaziridine, a plausible synthetic route starts from the readily available chiral amino acid,

(s)-phenylalanine. The key steps involve the reduction of the carboxylic acid to an alcohol,

conversion of the alcohol to a good leaving group (sulfate ester), and subsequent base-

promoted ring closure.

Starting Material Reduction Sulfonation Intramolecular Cyclization (Wenker Synthesis)

(s)-Phenylalanine (s)-Phenylalaninol

 1. Esterification
 2. Reduction (e.g., LiAlH4) Sulfate Ester Intermediate H2SO4 or SO3-Pyridine (s)-2-Benzylaziridine Base (e.g., NaOH) 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b106299#s-2-benzylaziridine-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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